Cas no 242-50-2 (6H-Dibenzo[b,h]carbazole)

6H-Dibenzo[b,h]carbazole structure
6H-Dibenzo[b,h]carbazole structure
Product Name:6H-Dibenzo[b,h]carbazole
CAS No:242-50-2
MF:C20H13N
MW:267.323924779892
MDL:MFCD32173163
CID:268827
PubChem ID:6451397
Update Time:2025-04-19

6H-Dibenzo[b,h]carbazole Chemical and Physical Properties

Names and Identifiers

    • 6H-Dibenzo[b,h]carbazole
    • 6H-Dibenzo(b,h)carbazole
    • MFCD32173163
    • 12-azapentacyclo[11.8.0.02, 11.04, 9.015, 20]henicosa-1(21), 2, 4, 6, 8, 10, 13, 15, 17, 19-decaene
    • VWYJRLCUBVCRPR-UHFFFAOYSA-N
    • SY293387
    • C11046
    • DTXSID60178895
    • 12-azapentacyclo[11.8.0.0?,??.0?,?.0??,??]henicosa-1(13),2(11),3,5,7,9,14,16,18,20-decaene
    • 242-50-2
    • 12-azapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,13,15,17,19-decaene
    • SCHEMBL10743051
    • MDL: MFCD32173163
    • Inchi: 1S/C20H13N/c1-3-7-15-11-19-17(9-13(15)5-1)18-10-14-6-2-4-8-16(14)12-20(18)21-19/h1-12,21H
    • InChI Key: VWYJRLCUBVCRPR-UHFFFAOYSA-N
    • SMILES: N1C2C=C3C=CC=CC3=CC=2C2C=C3C=CC=CC3=CC1=2

Computed Properties

  • Exact Mass: 267.10489
  • Monoisotopic Mass: 267.104799
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.8
  • XLogP3: 5.3

Experimental Properties

  • Density: 1.308
  • Boiling Point: 544.1°Cat760mmHg
  • Flash Point: 246.5°C
  • Refractive Index: 1.86
  • PSA: 15.79

6H-Dibenzo[b,h]carbazole Pricemore >>

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6H-Dibenzo[b,h]carbazole Related Literature

  • 1. Carcinogenic nitrogen compounds. Part LI. Dealkylation of N-alkylcarbazoles; synthetic applications
    N. P. Buu-Ho?,G. Saint-Ruf J. Chem. Soc. C 1966 924
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